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Introduction

Fosetyl-Al is a systemic fungicide renowned for its unique mode of action in managing
diseases caused by Oomycetes, such as Phytophthora and Pythium spp.[1][2] Chemically
known as aluminum tris(O-ethyl phosphonate), it is readily absorbed by plant roots and
translocated throughout the plant via both xylem and phloem, providing comprehensive
protection to all plant parts, including new growth.[2]

The efficacy of Fosetyl-Al is attributed to a dual mechanism: it directly inhibits fungal growth
and sporulation, and it stimulates the plant's innate defense systems.[3] This indirect mode of
action involves the induction of host defense responses, such as the production of
phytoalexins, phenolic compounds, and pathogenesis-related (PR) proteins, which enhance
the plant's ability to resist infection.[4][5] This document provides detailed application notes and
experimental protocols for the use of Fosetyl-Al as a soil drench for research purposes.

Data Presentation: Quantitative Application Rates

The following tables summarize recommended and experimentally-used soil drench application
rates of Fosetyl-Al for various crops and research settings.

Table 1. Commercial and General Application Rates for Soil Drench
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o Application
. Target . Application
CroplSetting Formulation Volume &
Pathogen Rate
Notes
For a 150 mm
container, apply
Ornamentals Phytophthora 90 g/100 L water 200 mL of
_ 80 WP / 80 WDG ]
(non-edible) spp. (10 g/m?) solution. Repeat
at 6-week
intervals.[4]
Apply as a
Phytophthora PP
] ) drench along the
_ cinnamomi, P.
Pineapples o 80 WP /80 WDG 4.6 kg/ha plant row
nicotianae var. _ _
-~ immediately after
parasitica _
planting.[4]
Apply
approximately 10
L of solution per
Avocado Phytophthora tree. This is for
) _ _ 80 WP /80 WDG 90 g/100 L water _
(diseased trees) cinnamomi trees with
inadequate leaf
area for foliar
sprays.[4]
Provided good
) control of
Tomato Damping-off _ _
] 80 WP 25-3.0¢g/L damping-off in
Seedlings complex

tomato

seedlings.[6]

Table 2: Experimental Soil Drench Application Rates from Research Studies
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Experimental

Target . Application .
Crop Formulation Details &
Pathogen Rate .
Efficacy
Drench
application
Phytophthora ) inhibited both
_ 2 gltree in 500
Peach Trees cactorum, P. Aliette WP pathogens for 40
mL water
citrophthora days; inhibition
was reduced
after 60 days.[7]
Applied as a 25
mL soil drench
per pot, repeated
Persea indica Phytophthora ) after 7 days.
) ) ) Fosetyl-Al 1.5ga../L )
Seedlings cinnamomi Provided

equivalent
control to foliar

sprays.[8]

Fosetyl-Al was

N applied as a
Not specified as

) Phytophthora soil drench in this ) ]
Citrus (4-year-old T N this particular
nicotianae var. Not specified study; compared ]
trees) N ) study, which was
parasitica with metalaxyl

trunk injection in

] then compared
soil drench. )
to metalaxy! soil

drenching.[9]

Experimental Protocols
Protocol 1: Preparation of Fosetyl-Al 80 WDG/WP Stock
and Working Solutions

This protocol details the preparation of a stock solution and subsequent working solutions from
a commercial 80% water-dispersible granule (WDG) or wettable powder (WP) formulation.
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Materials:

Fosetyl-Al 80 WDG or 80 WP formulation

o Deionized or distilled water

o Magnetic stirrer and stir bar

e Weighing balance

e Volumetric flasks

o Beakers

o Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:

o Safety Precautions: Wear appropriate PPE. Fosetyl-Al powder can be an irritant.

o Calculate Required Amount: To prepare a stock solution, determine the desired
concentration and volume. For example, to make 1 L of a 10 g/L stock solution of the
product:

o Weigh out 10 g of the Fosetyl-Al 80 WDG/WP formulation.

o Prepare the Suspension:

o Add approximately 400-500 mL of deionized water to a beaker with a magnetic stir bar.

o Place the beaker on a magnetic stirrer and start stirring at a moderate speed.

o Slowly add the weighed Fosetyl-Al powder to the vortex to ensure it disperses well and to
avoid clumping.[10]

o Continue stirring for at least 15-20 minutes to ensure the granules or powder are fully
dispersed.

e Final Volume Adjustment:
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[e]

Carefully transfer the suspension to a 1 L volumetric flask.

Rinse the beaker with small volumes of deionized water and add the rinsate to the

o

volumetric flask.

o

Bring the final volume to 1 L with deionized water.

[¢]

Stopper the flask and invert it several times to ensure a homogenous suspension.

e Preparation of Working Solutions:

o Prepare working solutions by diluting the stock solution. For example, to prepare 100 mL
of a 3 g/L working solution from a 10 g/L stock:

» Calculate the required volume of stock solution: (3 g/L /10 g/L) * 100 mL = 30 mL.
= |n a 100 mL volumetric flask, add 30 mL of the continuously agitated stock solution.
= Bring the volume to 100 mL with deionized water.

e Use and Storage: Use the prepared solutions on the same day for best results.[1] If the
solution must be stored temporarily, keep it in a sealed, labeled container and ensure it is
thoroughly re-suspended before use.

Protocol 2: Soil Drench Application for Potted Plants in
a Research Setting

This protocol outlines a standardized method for applying Fosetyl-Al as a soil drench to potted
plants to evaluate its efficacy against soil-borne pathogens.

Materials:
o Potted plants (uniform in size and developmental stage)
o Pathogen inoculum (e.g., Phytophthora zoospore suspension or infested soil)

» Prepared Fosetyl-Al working solution (from Protocol 1)
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Control solution (water or mock formulation without active ingredient)

Graduated cylinders or beakers for application

Trays to catch any leachate (optional, for containment)

Greenhouse or controlled environment chamber

Procedure:
o Experimental Design:

o Establish treatment groups, including a negative control (no pathogen, no treatment), a
positive control (pathogen, mock treatment), and one or more Fosetyl-Al treatment
concentrations.

o Use a completely randomized design with a sufficient number of replicates per treatment
(e.g., 5-10 plants).

 Inoculation (if applicable):

o Inoculate the soil with the target pathogen. This can be done by mixing inoculum into the
potting medium before planting or by drenching the soil with a spore suspension a set
number of days before or after the fungicide treatment, depending on whether a
preventative or curative effect is being tested.

» Fungicide Application:

o

Ensure the soil is moist but not waterlogged before application.

o Calculate the volume of the drench solution to be applied per pot. This should be sufficient
to wet the root zone without excessive leaching. A common practice is to apply a volume
equivalent to 10-20% of the pot volume (e.g., 100-200 mL for a 1 L pot).

o Slowly and evenly pour the specified volume of the Fosetyl-Al working solution onto the
soil surface around the base of the plant.[8]

o Apply the control solution to the control group plants in the same manner.
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e Post-Application Care:
o Maintain the plants in a controlled environment suitable for disease development.

o Avoid watering for 24-48 hours after application to allow for absorption of the active
ingredient.

o Monitor plants regularly for any signs of phytotoxicity (e.qg., leaf burn, stunting).
» Data Collection and Assessment:

o At predetermined time points (e.g., 7, 14, 21, and 28 days post-inoculation), assess
disease severity using a rating scale (e.g., 0 = healthy, 5 = dead).

o Measure plant health parameters such as plant height, shoot fresh/dry weight, and root
fresh/dry weight.

o At the end of the experiment, root samples can be collected to assess root rot severity and
to attempt re-isolation of the pathogen on a selective medium to confirm its presence or
absence.[9]

 Statistical Analysis:

o Analyze the collected data using appropriate statistical methods (e.g., ANOVA, Tukey's
HSD test) to determine the significance of the treatment effects.

Visualizations: Diagrams and Workflows
Fosetyl-Al: Systemic Action and Plant Defense Induction
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Caption: Systemic action and dual-mode defense induction by Fosetyl-Al.
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Experimental Workflow: Evaluating Fosetyl-Al Efficacy

Phase 1: Preparation

Hypothesis Formulation:
Fosetyl-Al soil drench reduces
Phytophthora root rot.

Protocol Development:
- Select concentrations

- Define application volume
- Set assessment timeline

Material Preparation:
- Prepare Fosetyl-Al solutions
- Culture pathogen inoculum
- Prepare host plants

Phase 2: ‘];xecution

Plant Acclimatization

Pathogen Inoculation

Soil Drench Application
(Fosetyl-Al & Control)

Incubation in
Controlled Environment

~

(Positive Control & Treatment Groups)

‘ Phase 3: Aﬁéiygis

Data Collection:
- Disease severity ratings
- Plant biomass measurements
- Root rot assessment

AN

N

Pathogen Re-isolation
(Confirm Koch's Postulates)

Statistical Analysis
(ANOVA, Mean Separation)

Phase 4: g

Interpretation of Results
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Caption: Workflow for a soil drench efficacy experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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